Cas no 39205-93-1 (1H-Pyrazole-4-carbonitrile, 1-ethyl-3-nitro-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 1-ethyl-3-nitro-
• CAS No: 39205-93-1
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 1500220
• PubChem ID: 23329560
• Update Time: 2025-04-21

1H-Pyrazole-4-carbonitrile, 1-ethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 1-ethyl-3-nitro-
• 1-Ethyl-3-nitro-1H-pyrazole-4-carbonitrile
• SCHEMBL11473053
• STL588429
• 39205-93-1
• 1-ethyl-3-nitropyrazole-4-carbonitrile
• AKOS040891169

• Inchi： 1S/C6H6N4O2/c1-2-9-4-5(3-7)6(8-9)10(11)12/h4H,2H2,1H3
• InChI Key： ZXKICUVDBVHCSL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C#N)=CN(CC)N=1)=O

Computed Properties

• Exact Mass: 166.04918
• Monoisotopic Mass: 166.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 84.75